molecular formula C10H8ClNO2 B8756694 4-Cyano-2-ethoxybenzoyl chloride CAS No. 316810-09-0

4-Cyano-2-ethoxybenzoyl chloride

Cat. No.: B8756694
CAS No.: 316810-09-0
M. Wt: 209.63 g/mol
InChI Key: OKPHKYFLLKKTPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyano-2-ethoxybenzoyl chloride is a useful research compound. Its molecular formula is C10H8ClNO2 and its molecular weight is 209.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

316810-09-0

Molecular Formula

C10H8ClNO2

Molecular Weight

209.63 g/mol

IUPAC Name

4-cyano-2-ethoxybenzoyl chloride

InChI

InChI=1S/C10H8ClNO2/c1-2-14-9-5-7(6-12)3-4-8(9)10(11)13/h3-5H,2H2,1H3

InChI Key

OKPHKYFLLKKTPH-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=CC(=C1)C#N)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Ethoxy-4-cyanobenzoic acid (10 g, 52.3 mmol), prepared as in Preparation 10, and thionyl chloride (50 ml,) were refluxed in CH2Cl2 (80 ml) for 5 h. Solvent was removed under vacuum to leave 10.9 g of an off white solid (52 mmol, yield 99%) that was used without further purification.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step Two
Name
Yield
99%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.